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Get Quote

This document provides a comprehensive overview of the applications of polycyclooctene
(PCO) in the field of advanced materials. It is intended for researchers, scientists, and

professionals in materials science and engineering who are interested in leveraging the unique

properties of this versatile polymer. This guide delves into the synthesis, characterization, and

application of PCO, with a focus on shape-memory polymers, self-healing materials, and

toughened thermosets. Detailed protocols and mechanistic insights are provided to facilitate

the practical application of this knowledge.

Introduction to Polycyclooctene (PCO)
Polycyclooctene is a semi-crystalline polymer synthesized through the ring-opening

metathesis polymerization (ROMP) of cyclooctene.[1][2] Its properties can be tailored by

controlling the trans/cis ratio of the vinylene groups along the polymer backbone, which in turn

influences its melting temperature (Tm) and crystallinity.[1][3] This tunability makes PCO an

attractive candidate for a variety of advanced material applications. The polymer behaves as an

elastomer above its melting point, allowing for easy processing and shaping.[1][4]
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The synthesis of PCO is typically achieved using ruthenium-based catalysts, such as Grubbs'

catalysts, which are known for their high reactivity and tolerance to various functional groups.

[1][2] The living nature of ROMP allows for the synthesis of well-defined polymer architectures,

including block copolymers.[5][6] Subsequent cross-linking, often through chemical means

using peroxides like dicumyl peroxide (DCP), imparts a permanent network structure, which is

crucial for applications such as shape-memory polymers.[1][3]

Shape-Memory Polymers (SMPs)
One of the most prominent applications of PCO is in the development of shape-memory

polymers. PCO-based SMPs exhibit a rapid and distinct shape recovery upon thermal

stimulation.[1][7]

Mechanism of Shape-Memory Effect in PCO
The shape-memory effect in cross-linked PCO is rooted in its semi-crystalline nature. The

crystalline domains act as physical cross-links, fixing the temporary shape, while the chemical

cross-links determine the permanent shape. The process involves deforming the material

above its melting temperature (Tm) into a temporary shape and then cooling it below its

crystallization temperature (Tc) to fix this shape. Upon reheating above Tm, the crystalline

domains melt, and the stored elastic energy in the cross-linked network drives the material

back to its original, permanent shape.[1][7] A key advantage of PCO-based SMPs is the

tunability of their transition temperature, which can range from 19 to 61 °C depending on the

trans content of the double bonds.[1]

Experimental Workflow: Fabrication and Programming of PCO-based SMPs
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Fabrication and Programming of PCO-based SMPs

PCO Synthesis

Sample Fabrication

Shape-Memory Programming

Shape Recovery

Dissolve Grubbs' Catalyst in CH2Cl2

Add cis-Cyclooctene

Stir at Room Temperature (30 min)

Quench with Ethyl Vinyl Ether

Precipitate in Methanol & Dry

Mix PCO with Dicumyl Peroxide (DCP)

Synthesized PCO

Compression Mold (140°C, 1000 psi, 30 min)

Cool to Room Temperature

Heat above Tm

Cross-linked PCO Sample

Deform to Temporary Shape

Cool below Tc while Deformed

Remove Load (Temporary Shape Fixed)

Reheat above Tm

Programmed SMP

Rapid Recovery to Permanent Shape

Click to download full resolution via product page

Caption: Workflow for PCO-based SMP fabrication and programming.
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Protocol for Synthesis of Cross-Linked PCO Shape-
Memory Polymer
Materials:

cis-Cyclooctene (vacuum-distilled from CaH2)[1]

Grubbs' second-generation catalyst (tricyclohexylphosphine[1,3-bis(2,4,6-

trimethylphenyl)-4,5-dihydroimidazol-2-ylidene][benzylidene]ruthenium(IV) dichloride)[1]

Dichloromethane (CH2Cl2, passed through basic activated alumina)[1]

Ethyl vinyl ether[1]

Methanol[1]

Dicumyl peroxide (DCP)[1]

Procedure:

PCO Synthesis:

In a suitable reaction vessel, dissolve 5.1 mg (6.0 µmol) of the Grubbs' catalyst in 50 mL of

CH2Cl2.[1]

Add 6.60 g (60 mmol) of cis-cyclooctene to the catalyst solution.[1]

Stir the reaction mixture at room temperature for 30 minutes. The mixture will gel during

this time.[1]

Quench the polymerization by adding 50 mL of CH2Cl2 containing a trace amount of ethyl

vinyl ether.[1]

Precipitate the polymer by pouring the reaction mixture into methanol.[1]

Recover the PCO by filtration and dry it under vacuum at room temperature overnight.[1]

Cross-linking:
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Thoroughly mix the dried PCO with the desired amount of dicumyl peroxide (e.g., 1-10

wt%).[1]

Place the mixture into a mold.

Compression mold the mixture at 140 °C under 1000 psi of pressure for 30 minutes to

induce cross-linking.[1]

Allow the cross-linked PCO sheet to cool to room temperature within the mold.[1]

Characterization of PCO SMPs
The thermal and mechanical properties of the synthesized PCO SMPs should be characterized

to understand their shape-memory behavior.

Property Technique
Typical Values for
Cross-linked PCO

Reference

Melting Temperature

(Tm)

Differential Scanning

Calorimetry (DSC)

Tunable from 19 to 61

°C based on trans

content

[1]

Crystallization

Temperature (Tc)

Differential Scanning

Calorimetry (DSC)

Dependent on cooling

rate and cross-link

density

[1]

Degree of Crystallinity
DSC, Wide-Angle X-

ray Scattering (WAXS)

Decreases with

increasing cross-link

density; ~25-29% for

neat PCO

[1]

Storage Modulus (E')
Dynamic Mechanical

Analysis (DMA)

Significant drop at Tm,

indicating the

transition from a rigid

to a rubbery state.

[1]

Shape Recovery Time
Visual

Observation/DMA

Can be as fast as 1

second upon

immersion in hot

water above Tm.

[3]
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Self-Healing Materials
The inherent chain mobility of PCO above its Tm and the potential for incorporating reversible

bonds make it a candidate for self-healing materials. While intrinsic self-healing in PCO is an

area of ongoing research, extrinsic self-healing mechanisms can be readily applied.[8]

Extrinsic Self-Healing using PCO Matrix
An established approach for self-healing involves embedding a microencapsulated healing

agent and a catalyst within a polymer matrix.[9][10] When a crack propagates through the

material, it ruptures the microcapsules, releasing the healing agent. The healing agent then

comes into contact with the catalyst, polymerizes, and heals the crack.[9] PCO can serve as a

robust matrix for such systems.

Mechanism: Extrinsic Self-Healing in a PCO Matrix
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Extrinsic Self-Healing Mechanism
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Caption: Mechanism of extrinsic self-healing in a PCO matrix.
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Protocol for Preparation of a PCO-based Self-Healing
Material
Materials:

Cross-linked PCO matrix (prepared as described in section 2.2)

Microcapsules containing a healing agent (e.g., dicyclopentadiene, DCPD)[9][10]

Grubbs' catalyst (dispersed in the matrix)[10]

Procedure:

Microcapsule and Catalyst Dispersion:

Prior to cross-linking the PCO, disperse the DCPD-filled microcapsules and Grubbs'

catalyst particles into the PCO/DCP mixture.

Ensure a homogeneous dispersion to achieve effective healing throughout the material.

Curing:

Follow the compression molding and curing procedure outlined in section 2.2 to form the

final self-healing composite.

Toughened Thermosets and Elastomers
PCO's elastomeric properties are utilized to enhance the toughness of brittle thermosetting

polymers and in rubber formulations, particularly for tires.[4][11]

Application in the Tire and Rubber Industry
PCO's elastomeric nature and low melting temperature make it a valuable component in the

tire and rubber industry.[4] It can be blended with other rubbers to modify the overall properties

of the composite material. Modern tire technology often involves complex blends of polymers,

including natural rubber, polybutadiene, and styrene-butadiene rubber, along with fillers like

carbon black and silica.[11][12][13] The inclusion of PCO can contribute to properties such as

rolling resistance and grip.[4]
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Functionalization for Enhanced Properties
Recent research has focused on the functionalization of PCO to introduce polar groups along

its nonpolar backbone.[14][15][16][17] This can improve adhesion and compatibility with other

materials, opening up new applications. For instance, thiol-ene click chemistry has been

employed to introduce hydroxyl groups onto the PCO backbone, which can enhance adhesive

properties.[15][16] Hydrogenation of PCO can yield linear, narrowly dispersed polyethylene, a

valuable commodity polymer.[2][5][6]

Conclusion
Polycyclooctene is a highly versatile polymer with a growing number of applications in

advanced materials. Its tunable properties, facile synthesis via ROMP, and amenability to

chemical modification make it a material of significant interest. The protocols and data

presented in this guide provide a foundation for researchers to explore and exploit the potential

of PCO in shape-memory devices, self-healing composites, and high-performance elastomers.

Further research into the functionalization and processing of PCO is expected to uncover even

more innovative applications in the future.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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